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This guide provides troubleshooting steps and answers to frequently asked questions for

researchers, scientists, and drug development professionals experiencing connection issues

with their custom .NET OPC clients.

Frequently Asked Questions (FAQs)
Q1: What are the most common causes of connection failures for .NET OPC clients?

A1: The most frequent issues stem from incorrect DCOM (Distributed Component Object

Model) configurations, restrictive firewall settings, network connectivity problems, and issues

with OPC server availability. For OPC UA, certificate validation and endpoint URL mismatches

are also common culprits.

Q2: I'm receiving an "Access is Denied" error. What should I check?

A2: An "Access is Denied" error, often appearing as HRESULT: 0x80070005, typically points to

a DCOM security issue.[1] The user account under which the .NET OPC client is running may

not have the necessary permissions on the OPC server machine. You need to configure DCOM

security settings for launch, activation, and access permissions for the specific user or group.[2]

[3][4] It's also important to remember that OPC communication is bidirectional; the OPC server

needs to make callbacks to the client, so the server's user account must also have appropriate

permissions on the client machine.[5]

Q3: My connection attempt is timing out. What could be the reason?
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A3: Connection timeouts can occur for several reasons. Network latency between the client

and server is a primary suspect.[6] If the OPC server is handling a large number of nodes or is

under heavy load, it may not respond within the client's configured timeout period.[7] It's also

possible that a firewall is blocking the connection, leading to a timeout. Poorly tuned OPC UA

timeouts can also trigger unnecessary disconnects and reconnections.[6]

Q4: How do I troubleshoot "Server not found" or "Host not found" errors?

A4: This error indicates that the client cannot resolve the hostname or IP address of the OPC

server.[8] Ensure that the server's hostname is correct and resolvable from the client machine

(you can use the ping command to test this). Also, verify that the OPCEnum service is running

on the server computer, as this service provides the list of available OPC servers to clients.[9]

[10]

Q5: I can connect to the OPC server, but I can't read any data and all item qualities are "Bad".

Why?

A5: This scenario often points to a DCOM authentication issue where the initial connection

succeeds, but subsequent callbacks from the server to the client fail. This can happen if the

security settings allow the initial connection from the client but prevent the server from

authenticating with the client for data updates.[1] Ensure that the authentication levels and

permissions are correctly configured on both the client and server machines.[11]

Troubleshooting Guides
Guide 1: Resolving DCOM Configuration Issues (for
OPC DA)
Detailed experimental protocols for configuring DCOM can be complex and vary based on your

network environment. It is often recommended to involve a network administrator.[11]

Methodology:

User Account Consistency: Ensure the user account running the OPC client exists with the

exact same username and password on the OPC server machine, especially in a workgroup

environment.[1][9]
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DCOM Configuration Utility (dcomcnfg):

Open dcomcnfg on both the client and server machines.

Navigate to "Component Services" -> "Computers" -> "My Computer".

Right-click "My Computer" and select "Properties".

Default Properties Tab:

Set "Default Authentication Level" to "Connect".

Set "Default Impersonation Level" to "Identify" or "Impersonate".[11]

COM Security Tab:

Access Permissions: Click "Edit Limits..." and "Edit Default...". Add the specific user

account or user group for your OPC communication and grant "Local Access" and

"Remote Access".

Launch and Activation Permissions: Click "Edit Limits..." and "Edit Default...". Add the

necessary user account or group and grant "Local Launch", "Remote Launch", "Local

Activation", and "Remote Activation".[4]

OPC Server Specific Settings:

In dcomcnfg, navigate to "DCOM Config".

Find your specific OPC server application in the list.

Right-click and go to "Properties".

Under the "Security" tab, you can customize permissions specifically for this server if you

don't want to rely on the system-wide defaults.

Under the "Identity" tab, ensure the account that runs the OPC server application has the

necessary permissions. "The launching user" can sometimes fail if that user is not

authenticated on the server.[12]
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Troubleshooting Workflow for DCOM Issues

Start: 'Access Denied' or Connection Failure Are client and server user accounts identical (name/password)?

Run dcomcnfg on both client and serverYes

Failure: Consult Network Administrator
No

Set Default Authentication to 'Connect' and Impersonation to 'Identify' Edit Access and Launch/Activation Permissions
Add OPC user to permissions with remote access/launch enabled Check OPC Server Identity in dcomcnfg properties

Set Identity to 'Interactive User' or a specific, valid user account
Incorrect

Test ConnectionCorrect SuccessWorks

Still Fails

Click to download full resolution via product page

A decision-making workflow for troubleshooting DCOM issues.

Guide 2: Configuring Firewalls for OPC Communication
Firewalls are a common source of connection problems. It's recommended to first disable the

firewalls on both the client and server machines to confirm if they are the cause, and then

configure the necessary exceptions.[11][12]

OPC DA Firewall Configuration

For OPC DA (based on DCOM), you need to allow the RPC service and the specific OPC

server executable through the firewall.

Port/Application Protocol Direction Purpose

TCP Port 135 TCP Inbound DCOM Port Mapper

OpcEnum.exe TCP Inbound
Provides list of OPC

servers

Your OPC Server

Executable
TCP Inbound

Main OPC server

communication
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OPC UA Firewall Configuration

OPC UA is generally more firewall-friendly as it uses specific, configurable ports.

Port/Application Protocol Direction Purpose

TCP Port 4840 TCP Inbound
Standard OPC UA

Discovery Server Port

OPC UA Server

Endpoint Port
TCP Inbound

Configured port for the

server endpoint

Methodology for Windows Firewall Configuration:

Open Windows Defender Firewall with Advanced Security.

Create a New Inbound Rule:

Select "Rule Type" as "Port" for port-based exceptions or "Program" for application-

specific exceptions.

For port rules, specify the TCP port number (e.g., 135, 4840).

For program rules, browse to the path of the executable (e.g.,

C:\Windows\System32\OpcEnum.exe or your OPC server's .exe file).

Allow the connection for the required network profiles (Domain, Private, Public).

Give the rule a descriptive name.

Apply the rule on both the client and server machines as needed.

Logical Diagram for Firewall Troubleshooting
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Start: Connection Timeout or Server Not Found

Temporarily disable firewalls on client and server

Test Connection

Firewall is the cause. Re-enable firewalls.

Connection Works

Failure: Review other guides

Still Fails

Configure Firewall Exceptions

OPC DA: Allow Port 135, OpcEnum.exe, and Server .exe OPC UA: Allow Discovery Port (4840) and Server Endpoint Port

Test Connection Again

Success

Works Fails

Click to download full resolution via product page

A logical workflow for diagnosing firewall-related connection issues.
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Guide 3: Handling OPC UA Certificate Issues
OPC UA uses a certificate-based security model. Connection failures can occur if the client and

server do not trust each other's certificates.

Common Errors:

Bad_SecureChannelClosed

Bad_CertificateUntrusted

Bad_CertificateTimeInvalid[13]

Methodology for Certificate Trust:

Certificate Exchange: When a .NET OPC UA client first attempts to connect to a server, the

server may place the client's certificate in a "rejected" folder.

Server-Side Trust: You must manually move the client's certificate from the "rejected" folder

to the "trusted" folder in the server's certificate store. The exact location of these folders

depends on the OPC UA server implementation.

Client-Side Trust: Similarly, if the client application rejects the server's certificate, you will

need to configure the client to trust it. This is often handled in the client's application

configuration or certificate store.[14]

Time Synchronization: Ensure that the system clocks on both the client and server machines

are synchronized. A significant time difference can cause certificate validation to fail.[13]

Signaling Pathway for OPC UA Certificate Validation
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Manual Server Configuration

OPC UA Client

OPC UA Server

1. Connect Request with Client Certificate 7. Secure Channel Opened

Client Certificate Store

5. Client validates Server Cert against its Trust List4. Server sends its Certificate

Server's Rejected Store

2. Client Cert is Untrusted

6. Trust Established

Server Certificate Store

Server's Trusted Store

3. Administrator moves cert to Trusted

Click to download full resolution via product page

The process of establishing trust through certificate exchange in OPC UA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://opclabs.com/forum/connections-reconnections-com-dcom/2503-access-is-denied
https://opclabs.com/forum/connections-reconnections-com-dcom/2503-access-is-denied
https://blog.softwaretoolbox.com/opc-ua-session-timeouts-explained-configuration-best-practices-and-why-they-matter
https://forum.unified-automation.com/viewtopic.php?t=8248
https://opclabs.com/forum/feature-requests-product-improvement-ideas/3388-i-keep-receiving-an-error-when-trying-to-connect-to-opc-server
https://opclabs.com/forum/feature-requests-product-improvement-ideas/3388-i-keep-receiving-an-error-when-trying-to-connect-to-opc-server
https://opclabs.com/forum/feature-requests-product-improvement-ideas/3388-i-keep-receiving-an-error-when-trying-to-connect-to-opc-server
https://stackoverflow.com/questions/5402371/opc-server-not-connect
https://www.aggsoft.com/opc-data-logger/tutorials/dcom-opc-config-5.htm
https://technosoftware.com/help/opc-daae-server-solution-cpp/30/trouble.html
https://www.exele.com/software-products/opc-connection-issues-2/
https://support.industry.siemens.com/cs/document/109766709/what-are-the-causes-when-connection-to-an-opc-ua-server-fails-?lc=en-by
https://stackoverflow.com/questions/35134614/siemens-opc-ua-and-net-c-sharp-client-can-not-connect-to-server
https://stackoverflow.com/questions/35134614/siemens-opc-ua-and-net-c-sharp-client-can-not-connect-to-server
https://www.benchchem.com/product/b155737#troubleshooting-net-opc-client-connection-issues
https://www.benchchem.com/product/b155737#troubleshooting-net-opc-client-connection-issues
https://www.benchchem.com/product/b155737#troubleshooting-net-opc-client-connection-issues
https://www.benchchem.com/product/b155737#troubleshooting-net-opc-client-connection-issues
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b155737?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155737?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
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and industry.
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